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Compound of Interest

Compound Name: 2-Chloro-5-fluoro-3-iodopyridine

Cat. No.: B1593312 Get Quote

As a Senior Application Scientist, it is understood that the lifecycle of a chemical reagent

extends far beyond its use in a reaction. The safe, compliant, and environmentally responsible

disposal of materials like 2-Chloro-5-fluoro-3-iodopyridine is a non-negotiable aspect of

rigorous scientific practice. This guide provides a detailed, step-by-step protocol for the proper

disposal of this halogenated pyridine, grounded in established safety standards and regulatory

requirements. The causality behind each step is explained to ensure not just procedural

adherence, but a deep understanding of the principles of laboratory safety.

Hazard Profile & Risk Assessment: The "Why"
Behind Caution
2-Chloro-5-fluoro-3-iodopyridine (CAS No. 884494-33-1) is a halogenated heterocyclic

compound.[1] Its structure, containing chlorine, fluorine, and iodine, necessitates a stringent

disposal protocol. Halogenated organic compounds are of particular concern due to their

potential for environmental persistence and the generation of toxic and corrosive byproducts

upon incomplete combustion.[2][3][4] Thermal decomposition can lead to the release of

hazardous gases such as nitrogen oxides (NOx), carbon oxides (CO, CO2), hydrogen chloride

(HCl), hydrogen fluoride (HF), and hydrogen iodide (HI).[2][3][4]

Before handling, a thorough understanding of its hazard profile is essential.

Table 1: GHS Hazard Classification for 2-Chloro-5-fluoro-3-iodopyridine
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Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral
(Category 4)

H302: Harmful if
swallowed.[1]

Warning
GHS07
(Exclamation Mark)
[1]

Skin Irritation

(Category 2)

H315: Causes skin

irritation.[5]
Warning

GHS07 (Exclamation

Mark)

Eye Irritation

(Category 2)

H319: Causes serious

eye irritation.[5]
Warning

GHS07 (Exclamation

Mark)

| Specific Target Organ Toxicity - Single Exposure (Category 3) | H335: May cause respiratory

irritation.[5] | Warning | GHS07 (Exclamation Mark) |

This profile dictates that the primary risks during handling and disposal are ingestion, skin/eye

contact, and inhalation of the solid dust.[5]

Pre-Disposal Operations: Safety and Segregation at
the Source
Proper disposal begins at the point of waste generation. The integrity of the disposal stream

depends on meticulous handling and segregation to prevent unintended chemical reactions

and to ensure the waste is correctly classified.

Personal Protective Equipment (PPE)
A risk of exposure exists when handling the pure compound or waste containers. The following

PPE is mandatory.[2][5]

Table 2: Required PPE for Handling 2-Chloro-5-fluoro-3-iodopyridine Waste
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).
Inspect gloves prior to
use.[6]

Prevents skin contact and
irritation.[5]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles (conforming to EN166

or OSHA 29 CFR 1910.133).

[2]

Protects against dust particles

and splashes.

Skin/Body Protection

Lab coat. A complete suit

protecting against chemicals

may be required for large

quantities or spills.[6]

Prevents contamination of

personal clothing.

| Respiratory Protection| Use only in a well-ventilated area, such as a chemical fume hood. For

spills or poor ventilation, a NIOSH/MSHA approved respirator with an organic vapor/particulate

filter is necessary.[2][4][5] | Prevents respiratory tract irritation from dust inhalation.[5] |

Waste Segregation Protocol
Designate a Waste Stream: Establish a specific, clearly labeled hazardous waste container

for "Halogenated Organic Solids." This is crucial as halogenated waste often requires high-

temperature incineration and must not be mixed with non-halogenated streams.[6][7]

Avoid Contamination: Do not mix this waste with incompatible materials such as strong

oxidizing agents, strong acids, or strong bases.[2]

Immediate Containment: Place all materials contaminated with 2-Chloro-5-fluoro-3-
iodopyridine—including weighing paper, contaminated gloves, and disposable labware—

directly into the designated waste container.

Minimize Dust: When transferring the solid waste, handle it carefully to avoid generating

dust.[5]
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Disposal Workflow: A Step-by-Step Guide
The following workflow outlines the decision-making and operational steps for moving the

chemical waste from the laboratory bench to its final, compliant disposal.
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In-Laboratory Procedures

Institutional EHS & Vendor Procedures

Step 1: Waste Generation
(Unused reagent, contaminated labware)

Step 2: Containerization
(Use designated, sealed container for

'Halogenated Organic Solids')

Step 3: Accurate Labeling
(Full chemical name, CAS No.,

hazard pictograms, accumulation date)

Step 4: Secure Temporary Storage
(In satellite accumulation area or
main hazardous waste storage)

Step 5: Waste Characterization
(Confirm as Halogenated Organic Waste,

consult SDS and regulations)

Step 6: Arrange Disposal
(Contact licensed hazardous

waste disposal vendor)

Step 7: Final Disposal Method
(Typically high-temperature incineration

with scrubber)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 2-Chloro-5-fluoro-3-iodopyridine.
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Detailed Disposal Protocol
Characterization and Classification: This compound is a non-solvent halogenated organic

solid. Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and

Recovery Act (RCRA), waste generators are responsible for classifying their waste. While

not specifically listed by name as a hazardous waste code, its properties may cause it to be

classified as a characteristic hazardous waste. Furthermore, as a halogenated pyridine, it

falls under a class of chemicals with specific regulatory attention.[8] Always consult your

institution's Environmental Health & Safety (EHS) department for precise classification.

Container Selection:

Use a robust, leak-proof container with a secure, tightly sealing lid. The container must be

compatible with the chemical.

The container must be in good condition, free from cracks or residues from previous use.

Labeling: Proper labeling is a critical safety and compliance requirement. The label on the

hazardous waste container must include:

The words "Hazardous Waste."

Full chemical name: "Waste 2-Chloro-5-fluoro-3-iodopyridine."

CAS Number: "884494-33-1."

Relevant hazard pictograms (e.g., GHS07 Exclamation Mark).

The date when waste was first added to the container (accumulation start date).

Temporary Storage:

Store the sealed waste container in a designated satellite accumulation area within the lab

or a central hazardous waste storage area.

The storage location must be cool, dry, and well-ventilated, away from incompatible

materials.[2][5]
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Ensure the container is stored in a locked or otherwise secured location to prevent

unauthorized access.[3][5]

Arranging for Final Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the waste.

Provide them with all necessary information from the waste label.

Disposal must be conducted through a licensed and approved hazardous waste disposal

company.[3][4] The most appropriate method for halogenated organic compounds is

typically high-temperature incineration in a facility equipped with an afterburner and

scrubber to neutralize the resulting acidic gases (HCl, HF, HI).[6]

Emergency Procedures: Spill & Exposure
Management
Accidents can happen, and immediate, correct action is vital.

Spill Cleanup Protocol
Alert Personnel: Notify others in the immediate area of the spill.

Evacuate (If Necessary): For a large spill, evacuate the area and contact your EHS

emergency line.

Don PPE: Before addressing the spill, don the full PPE detailed in Table 2, including

respiratory protection.

Containment & Cleanup:

For this solid compound, use dry cleanup procedures to avoid generating dust.[5]

Gently sweep or shovel the material. A vacuum cleaner equipped with a HEPA filter may

also be used.[5]

Place the spilled material and all contaminated cleanup supplies into a sealable, labeled

hazardous waste container for disposal.[5]
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Decontamination: Wash the spill area thoroughly with soap and water, but prevent runoff

from entering drains.[5]

First-Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If feeling

unwell, call a POISON CENTER or doctor.[3][5]

If on Skin: Immediately wash with plenty of soap and water. If skin irritation occurs, get

medical advice. Take off contaminated clothing and wash it before reuse.[3][5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[3][5]

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[3][5] Do

NOT induce vomiting.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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